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Compound of Interest |

Compound Name: Dodecylphosphocholine-d25
Cat. No.: B15554056
Get Quote

An essential guide for researchers and scientists on the safe and compliant disposal of
Dodecylphosphocholine-d25, ensuring laboratory safety and environmental protection.

This document provides detailed procedures for the proper disposal of
Dodecylphosphocholine-d25, a deuterated form of the detergent Dodecylphosphocholine
commonly used in NMR studies of membrane proteins.[1] Adherence to these guidelines is
crucial for maintaining a safe laboratory environment and complying with waste disposal
regulations.

Safety and Hazard Information

According to safety data sheets, Dodecylphosphocholine and its deuterated form,
Dodecylphosphocholine-d25, are not classified as hazardous substances under the Globally
Harmonized System (GHS).[2] However, it is designated as a water hazard class 1, indicating it
is slightly hazardous for water.[2] Therefore, precautions must be taken to prevent large
guantities from entering groundwater, watercourses, or sewage systems.[2]
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Hazard Classification Rating System

Health Hazard 0 NFPA/HMIS

Fire Hazard 0 NFPA/HMIS
Reactivity Hazard 0 NFPA/HMIS
Water Hazard Class 1 (Slightly hazardous) Self-assessment

NFPA (National Fire Protection Association) and HMIS (Hazardous Materials Identification

System) ratings scale from 0 (minimal hazard) to 4 (severe hazard).[2]

Personal Protective Equipment (PPE)

Before handling Dodecylphosphocholine-d25 for disposal, ensure the following personal
protective equipment is worn:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedure

The primary principle for the disposal of Dodecylphosphocholine-d25 is to adhere to national
and local regulations. Do not mix with other waste materials and keep the substance in its
original container.

o Small Quantities (Milligram to Gram Scale):

o For small residual amounts, absorb the material with an inert substance (e.g., vermiculite,

sand, or earth).
o Place the absorbed material into a designated chemical waste container.

o Label the container clearly as "Waste Dodecylphosphocholine-d25".
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o Consult your institution's environmental health and safety (EHS) office for guidance on the
disposal of non-hazardous chemical waste.

e Large Quantities:
o Do not dispose of large quantities down the drain.[2]
o The substance should be in a clearly labeled, sealed container.

o Arrange for disposal through a licensed chemical waste disposal company. Contact your
EHS office to coordinate a pickup.

e Contaminated Materials:

o Any materials (e.g., pipette tips, paper towels) that have come into contact with
Dodecylphosphocholine-d25 should be considered chemical waste.

o Collect these materials in a sealed bag or container labeled "Dodecylphosphocholine-
d25 Contaminated Waste".

o Dispose of this waste according to your institution's protocols for non-hazardous chemical
waste.

Experimental Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of
Dodecylphosphocholine-d25.
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Caption: Disposal workflow for Dodecylphosphocholine-d25.
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Disclaimer: This information is based on publicly available safety data sheets and should be
used as a guide. Always consult your institution's specific environmental health and safety
protocols and the most current safety data sheet for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Dodecylphosphocholine-d25: A
Guide for Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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